N-(4-amino-2-nitrophenyl)acetamide

• Molecular Formula: C8H9N3O3
• Molecular Weight: 195.18 g/mol
• IUPAC Name: N-(4-amino-2-nitrophenyl)acetamide
• InChI: InChI=1S/C8H9N3O3/c1-5(12)10-7-3-2-6(9)4-8(7)11(13)14/h2-4H,9H2,1H3,(H,10,12)
• InChI Key: BSEMKFUQYHGCFY-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=C(C=C(C=C1)N)[N+](=O)[O-]

Description

N-(4-amino-2-nitrophenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as p-nitroacetanilide and is commonly used as a reagent in organic synthesis.

Mechanism of Action

The mechanism of action of N-(4-amino-2-nitrophenyl)acetamide is not fully understood. However, it is believed to inhibit the growth of bacteria and fungi by disrupting the cell wall synthesis or by interfering with the metabolic processes of the microorganisms.
Biochemical and physiological effects:
N-(4-amino-2-nitrophenyl)acetamide has been found to exhibit both biochemical and physiological effects. It has been shown to inhibit the growth of various bacteria and fungi, including Staphylococcus aureus, Escherichia coli, and Candida albicans. Additionally, this compound has been found to exhibit anti-inflammatory and analgesic properties, which make it a potential candidate for the development of new painkillers.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-amino-2-nitrophenyl)acetamide in lab experiments is its relative ease of synthesis and purification. Additionally, this compound is relatively stable and can be stored for extended periods of time without significant degradation. However, one of the main limitations of using this compound is its potential toxicity. It is important to handle this compound with care and to take appropriate safety measures when working with it.

Future Directions

There are several potential future directions for the research on N-(4-amino-2-nitrophenyl)acetamide. One possible direction is the development of new antibiotics based on the antibacterial and antifungal properties of this compound. Another direction is the development of new painkillers based on the anti-inflammatory and analgesic properties of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and to explore its potential applications in other fields such as materials science and nanotechnology.
In conclusion, N-(4-amino-2-nitrophenyl)acetamide is a promising compound with potential applications in various fields. Its ease of synthesis and purification, stability, and potential antibacterial, antifungal, anti-inflammatory, and analgesic properties make it a valuable candidate for further research and development.

Synthesis Methods

N-(4-amino-2-nitrophenyl)acetamide can be synthesized by the reaction between p-nitroaniline and acetic anhydride. The reaction is carried out in the presence of a catalyst such as sulfuric acid or hydrochloric acid. The resulting product is then purified using recrystallization techniques.

Scientific Research Applications

N-(4-amino-2-nitrophenyl)acetamide has been widely used in scientific research due to its potential applications in various fields. It is commonly used as a reagent in organic synthesis, and it has also been used in the development of new drugs and materials. This compound has been found to exhibit antibacterial and antifungal properties, which make it a promising candidate for the development of new antibiotics.